Cas no 1645571-21-6 (N-[cyano(2,3-dimethoxyphenyl)methyl]-3,4,4-trimethylpent-2-enamide)

• Product Name: N-[cyano(2,3-dimethoxyphenyl)methyl]-3,4,4-trimethylpent-2-enamide
• CAS No: 1645571-21-6
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 5779404
• PubChem ID: 132965574
• Update Time: 2025-06-03

N-[cyano(2,3-dimethoxyphenyl)methyl]-3,4,4-trimethylpent-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z1274098929
• EN300-6539330
• (E)-N-[Cyano-(2,3-dimethoxyphenyl)methyl]-3,4,4-trimethylpent-2-enamide
• 1645571-21-6
• N-[cyano(2,3-dimethoxyphenyl)methyl]-3,4,4-trimethylpent-2-enamide

• Inchi： 1S/C18H24N2O3/c1-12(18(2,3)4)10-16(21)20-14(11-19)13-8-7-9-15(22-5)17(13)23-6/h7-10,14H,1-6H3,(H,20,21)/b12-10+
• InChI Key： AMRRRGWMKIZKEX-ZRDIBKRKSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C#N)NC(/C=C(\C)/C(C)(C)C)=O)OC

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.4Ų

Additional information on N-[cyano(2,3-dimethoxyphenyl)methyl]-3,4,4-trimethylpent-2-enamide

Professional Introduction to N-[cyano(2,3-dimethoxyphenyl)methyl]-3,4,4-trimethylpent-2-enamide (CAS No. 1645571-21-6)

N-[cyano(2,3-dimethoxyphenyl)methyl]-3,4,4-trimethylpent-2-enamide (CAS No. 1645571-21-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique set of chemical properties that make it a promising candidate for various applications in drug development and material science. The molecular framework of this compound incorporates a cyano group and a dimethoxyphenyl moiety, which are strategically positioned to influence its reactivity and potential biological activity.

The N-[cyano(2,3-dimethoxyphenyl)methyl] substituent is particularly noteworthy due to its ability to engage in multiple forms of chemical interactions. The cyano group (-CN) is known for its nucleophilic character, which can participate in various organic transformations such as nucleophilic addition reactions. This feature is highly valuable in synthetic chemistry, where such groups often serve as key intermediates in the construction of more complex molecules. Additionally, the dimethoxyphenyl ring contributes to the compound's electronic properties and can influence its solubility and metabolic stability.

The backbone of the molecule, 3,4,4-trimethylpent-2-enamide, is a branched aliphatic amide with a conjugated system that enhances its stability and reactivity. This structural motif is not uncommon in natural products and pharmaceuticals, where it often serves as a scaffold for biological activity. The presence of multiple methyl groups provides steric hindrance, which can modulate the compound's interactions with biological targets. Such structural features are critical in drug design, as they can influence binding affinity and selectivity.

In recent years, there has been a growing interest in exploring the pharmacological potential of amides derived from aromatic heterocycles. The combination of the cyano group and the dimethoxyphenyl moiety in N-[cyano(2,3-dimethoxyphenyl)methyl]-3,4,4-trimethylpent-2-enamide positions it as a candidate for further investigation in medicinal chemistry. Studies have shown that similar structural motifs can exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The unique electronic distribution within this molecule suggests that it may interact with biological targets in novel ways.

The synthesis of N-[cyano(2,3-dimethoxyphenyl)methyl]-3,4,4-trimethylpent-2-enamide presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies are required to construct the molecule with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to achieve this goal. These methods allow for the precise assembly of the molecular framework while maintaining functional group integrity.

The chemical stability of this compound under various conditions is also a critical consideration. Amides are generally sensitive to hydrolysis under acidic or basic conditions, but the presence of the cyano group and the branched aliphatic chain may provide some resistance to degradation. Detailed studies on the compound's stability under different environmental conditions would be essential for determining its suitability for industrial applications.

In conclusion, N-[cyano(2,3-dimethoxyphenyl)methyl]-3,4,4-trimethylpent-2-enamide (CAS No. 1645571-21-6) represents a fascinating subject of study in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further exploration in drug development and material science. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its applications.